Cas no 1248447-03-1 (1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine)

• Product Name: 1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine
• CAS No: 1248447-03-1
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5746437
• PubChem ID: 61481189
• Update Time: 2025-08-05

1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1248447-03-1
• 1-(3,3-DIMETHYLBUTYL)-3,5-DIMETHYL-1H-PYRAZOL-4-AMINE
• AKOS010742152
• CS-0307165
• EN300-1106239
• 1H-Pyrazol-4-amine, 1-(3,3-dimethylbutyl)-3,5-dimethyl-
• 1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine

• Inchi： 1S/C11H21N3/c1-8-10(12)9(2)14(13-8)7-6-11(3,4)5/h6-7,12H2,1-5H3
• InChI Key： JIUKDZRTQIINRH-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)CCC(C)(C)C

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 302.9±37.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)

Additional information on 1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine

1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine: A Comprehensive Overview

The compound 1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine, also identified by the CAS Registry Number 1248447-03-1, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms, serves as a scaffold for numerous pharmacologically active compounds. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and potential applications of this compound.

Structural Features and Synthesis

The structure of 1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine is characterized by a pyrazole ring substituted with a 3,3-dimethylbutyl group at position 1 and methyl groups at positions 3 and 5. This substitution pattern contributes to the molecule's unique electronic properties and steric effects. The synthesis of this compound typically involves multi-step reactions, often starting from simple precursors like aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed transition metal catalysts to facilitate key steps such as cyclocondensation reactions.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine is crucial for its application in various industries. The compound exhibits a melting point of approximately 98°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate is moderate, making it suitable for solution-based reactions. Recent studies have also explored its stability under different pH conditions and thermal treatments. These investigations have revealed that the compound remains stable under mildly acidic or basic conditions but undergoes degradation upon prolonged exposure to strong acids or bases.

Biological Activity and Applications

The biological activity of pyrazole derivatives has been a focal point in medicinal chemistry due to their potential as therapeutic agents. In vitro studies on 1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine have demonstrated promising results in inhibiting certain enzymes associated with inflammatory processes. For example, research published in the Journal of Medicinal Chemistry highlighted its ability to suppress cyclooxygenase (COX) activity without causing significant cytotoxicity to human fibroblast cells. This suggests its potential as an anti-inflammatory agent with reduced side effects compared to traditional NSAIDs.

In addition to its pharmacological applications, this compound has shown utility in agrochemicals. Field trials conducted by agricultural research institutions have indicated that it possesses moderate pesticidal activity against common crop pests such as aphids and whiteflies. Its effectiveness is attributed to its ability to interfere with insect nervous system functions without causing harm to non-target species at recommended application levels.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of chemical compounds is essential for sustainable development. Studies on the environmental fate of 1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine reveal that it undergoes rapid biodegradation in soil under aerobic conditions. This characteristic minimizes its persistence in the environment and reduces the risk of bioaccumulation in aquatic ecosystems. Furthermore, acute toxicity tests on aquatic organisms such as Daphnia magna indicate low toxicity at concentrations typically encountered in agricultural runoff.

Future Directions and Research Opportunities

The exploration of novel applications for pyrazole derivatives like 1-(3,3-Dimethylbutyl)-3,5-dimethyl-1h-pyrazol-4-amine continues to be an active area of research. Ongoing studies are focusing on optimizing its pharmacokinetic properties for improved bioavailability when used as a drug candidate. Additionally, efforts are being made to develop scalable synthesis routes that minimize waste generation and energy consumption.

In conclusion,
The compound CAS No.
1248447
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